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The selection of an appropriate promoter is critical in designing heterogeneous catalysts with
enhanced activity, selectivity, and stability. Among the rare-earth elements, cerium (Ce) and
lanthanum (La) are widely employed as promoters, particularly for nickel-based catalysts used
in various industrial processes such as methane reforming and CO2 methanation. This guide
provides an objective comparison of the performance of cerium and lanthanum as catalyst
promoters, supported by experimental data, detailed methodologies, and mechanistic insights.

Unveiling the Promotional Effects: A Head-to-Head
Comparison

Cerium and lanthanum enhance catalyst performance through distinct mechanisms. Cerium,
with its readily accessible Ce3+/Ce** redox couple, primarily acts as an electronic promoter. It
enhances the oxygen storage capacity (OSC) of the catalyst, which is crucial for reactions
involving oxidation and for mitigating carbon deposition by facilitating the gasification of coke
precursors.[1][2] This redox property also improves the dispersion and reducibility of the active
metal particles.[3][4]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1212503#bc-rfq
https://www.researchgate.net/publication/229111394_Promotional_effect_of_La2O3_and_CeO2_on_Nigamma-Al2O3_catalysts_for_CO2_reforming_of_CH4
https://www.researchgate.net/publication/231273614_Comparative_Study_of_Ni-based_Mixed_Oxide_Catalyst_for_Carbon_Dioxide_Reforming_of_Methane
https://www.researchgate.net/publication/281995877_The_Promoter_Action_of_CeO2_for_the_NiAl2O3-Catalyzed_Methanation_of_CO2
https://www.researchgate.net/publication/272392126_CeO2_Promoted_Mesoporous_Nigamma-Al2O3_Catalyst_and_its_Reaction_Conditions_For_CO2_Methanation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Lanthanum, on the other hand, primarily functions as a structural promoter. Its larger ionic
radius and basic nature help to improve the thermal stability of the catalyst support (e.g., y-
Al203), preventing sintering of both the support and the active metal particles at high
temperatures.[5][6] The basicity of lanthanum oxide (Laz0s3) also aids in the adsorption of
acidic reactants like CO2 and can help in reducing carbon formation.[1]

Quantitative Performance Data

The following tables summarize the catalytic performance of cerium- and lanthanum-promoted
nickel catalysts in two key industrial reactions: CO2 methanation and dry reforming of methane
(DRM).

Table 1: Performance in CO2 Methanation

CO:
. CHas Selectivity Reaction
Catalyst Support Conversion .
(%) Conditions
(%)
1 bar, 86,100 mL
; h-1 gcat™?,
Ni/CeO:2 - ~65 ~98
COz2:Hz2:N2 =
9:36:10, 350 °C
1 bar, 86,100 mL
) h-1 gcat™?,
Ni/Laz0s3 - ~65 ~98
COz:H2:Nz2 =
9:36:10, 350 °C
20%Ni-10%La/y- .
y-Al203 80.3 >95 Not specified

Al203

Data sourced from multiple studies.[7][8]

Table 2: Performance in Dry Reforming of Methane (DRM)
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CHa

CO2

. . Carbon Reaction
Catalyst Support Conversion Conversion . o
Deposition Conditions
(%) (%)
) Reduced by 1073 K,
10%Ni/3%Ce o n )
y-Al203 Stable activity  Not specified 76.2% vs. atmospheric
02-3%La203
unpromoted pressure
Promoted
700 °C,
. carbon
Ni/LaAlOs LaAlOs More stable More stable GHSV =18L
nanotube
g—l h—l
formation

Data sourced from multiple studies.[1][9]

Experimental Protocols

The following sections detail the methodologies for the synthesis, characterization, and

performance evaluation of cerium- and lanthanum-promoted catalysts.

Catalyst Synthesis: Co-impregnation Method

A common method for preparing promoted Ni/y-Al20s catalysts is co-impregnation.

(e.g., 40-60 mesh).

Support Preparation: Commercial y-Al20s is crushed and sieved to the desired particle size

e Impregnation Solution: An aqueous solution containing calculated amounts of nickel nitrate
hexahydrate (Ni(NOs)2-6H20), cerium(lll) nitrate hexahydrate (Ce(NOs)s-6H20) or
lanthanum(lll) nitrate hexahydrate (La(NOs3)3:6H20) is prepared. The volume of the solution

is typically equal to the pore volume of the y-Al20Os support.

e Impregnation: The support is added to the impregnation solution and stirred for a specified

time (e.g., 24 hours) at room temperature to ensure uniform distribution of the precursors.

e Drying: The impregnated support is dried in an oven at a specific temperature (e.g., 120 °C)

for a set duration (e.g., 12 hours) to remove water.
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Calcination: The dried solid is then calcined in a furnace in a static air atmosphere. The
temperature is ramped up at a specific rate (e.g., 5 °C/min) to a final temperature (e.g., 500-
700 °C) and held for a certain period (e.g., 4-6 hours). This step decomposes the nitrate
precursors to their respective oxides.

Catalyst Characterization Techniques

To understand the physicochemical properties of the synthesized catalysts, a suite of

characterization techniques is employed.

X-ray Diffraction (XRD): This technique is used to identify the crystalline phases present in
the catalyst and to estimate the crystallite size of the active metal and promoter oxides.

H2-Temperature Programmed Reduction (H2-TPR): This method provides information on the
reducibility of the metal oxides and the strength of the metal-support interaction. A typical
procedure involves heating the catalyst sample in a flowing mixture of Hz and an inert gas
(e.g., 5% H2/Ar) while monitoring the H2 consumption with a thermal conductivity detector
(TCD).

CO2z-Temperature Programmed Desorption (CO2-TPD): This technique is used to evaluate
the basicity of the catalyst surface. The catalyst is first saturated with CO:z at a certain
temperature, and then the temperature is ramped up in a flow of inert gas. The desorbed
CO: is detected by a TCD, providing information on the number and strength of basic sites.

Brunauer-Emmett-Teller (BET) Surface Area Analysis: Nitrogen physisorption at 77 K is used
to determine the specific surface area, pore volume, and pore size distribution of the
catalysts.

Catalytic Activity Testing: Fixed-Bed Reactor

The performance of the catalysts is typically evaluated in a continuous-flow fixed-bed reactor

system.

Reactor Setup: A specific amount of the catalyst (e.g., 100-200 mg) is packed into a quartz
tube reactor and placed inside a tube furnace.
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o Catalyst Reduction: Prior to the reaction, the catalyst is typically reduced in-situ by flowing a
mixture of H2 and an inert gas (e.g., 10% H2/Nz) at an elevated temperature (e.g., 700 °C) for
a few hours.

o Reaction: The reactant gas mixture (e.g., for DRM, a mixture of CH4, COz, and an internal
standard like N2) is introduced into the reactor at a specific flow rate, controlled by mass flow
controllers. The reaction is carried out at a desired temperature and pressure.

e Product Analysis: The composition of the effluent gas from the reactor is analyzed online
using a gas chromatograph (GC) equipped with appropriate columns and detectors (e.g.,
TCD and FID).

o Data Calculation: The conversion of reactants and the selectivity and yield of products are
calculated based on the inlet and outlet gas compositions.

Visualizing the Comparative Study Workflow

The following diagram illustrates the logical workflow for a comparative study of cerium and
lanthanum as catalyst promoters.
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Caption: Workflow for a comparative study of Ce and La as catalyst promoters.

Mechanistic Insights into Promoter Action

The promotional effects of cerium and lanthanum can be visualized through their influence on

the catalytic cycle.
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Caption: Simplified mechanisms of cerium and lanthanum promotion in catalysis.

In conclusion, both cerium and lanthanum are effective promoters for nickel-based catalysts,
but their choice depends on the specific reaction and desired outcomes. Cerium is particularly
beneficial for reactions where redox properties and oxygen mobility are crucial, such as in
oxidation reactions and for enhancing coke resistance. Lanthanum excels in providing
structural stability at high temperatures and enhancing surface basicity, which is advantageous
for reactions involving acidic molecules like CO2. In some cases, a combination of both
promoters can lead to synergistic effects, offering both electronic and structural benefits.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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